Cas no 573764-86-0 (4-amino-3-methyl-2-(trifluoromethyl)benzonitrile)

• Product name: 4-amino-3-methyl-2-(trifluoromethyl)benzonitrile
• CAS No: 573764-86-0
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• MDL: MFCD09835408
• CID: 841525
• PubChem ID: 21875210

4-amino-3-methyl-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-3-methyl-2-(trifluoromethyl)- (9CI)
• 4-amino-3-methyl-2(trifluoromethyl)benzonitrile
• 4-Amino-3-methyl-2-(trifluoromethyl)benzonitrile
• 4-AMINO-3-METHYL-2-(TRIFLUOROMETHYL)-BENZONITRILE
• 2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-3-methyl-
• 4-amino-3-methyl-1,3-dihydro-2H-imidazo< 4,5-c> pyridin-2-one
• 4-amino-3-methyl-1,3-dihydroimidazo[4,5-c]pyridin-2-one
• 4-amino-3-methyl-2-trifluoromethylbenzonitrile
• ACMC-20m8pe
• AGN-PC-00MVN4
• CTK0G4992
• SureCN3286320
• SY197300
• 4-amino-3-methyl-2-trifluoromethyl-benzonitrile
• 573764-86-0
• MFCD09835408
• 57376-86-0
• SCHEMBL324996
• Z1269241475
• EN300-97264
• SB78103
• E78568
• DB-072295
• BS-49219
• 4-amino-3-methyl-2-(trifluoromethyl)benzonitrile

• MDL： MFCD09835408
• Inchi： InChI=1S/C9H7F3N2/c1-5-7(14)3-2-6(4-13)8(5)9(10,11)12/h2-3H,14H2,1H3
• InChI Key： FGBKSQXFNVUCEN-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1N)C#N)C(F)(F)F

Computed Properties

• Exact Mass: 200.05613272g/mol
• Monoisotopic Mass: 200.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų